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Compound of Interest

Compound Name: TMX-2164

Cat. No.: B10821743 Get Quote

Essential Safety and Handling Guide for TMX-
2164
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

TMX-2164, a potent, irreversible B-cell lymphoma 6 (BCL6) inhibitor. Adherence to these

procedures is essential to ensure laboratory safety and maintain experimental integrity.

I. Personal Protective Equipment (PPE)
Given that TMX-2164 contains a reactive sulfonyl fluoride moiety, a class of compounds

requiring careful handling to prevent covalent modification of unintended biological targets,

including laboratory personnel, the following personal protective equipment is mandatory.

Core PPE Requirements:

Gloves: Double-gloving with nitrile or neoprene gloves is required.[1] These materials offer

good resistance to a range of chemicals. Gloves must be inspected before use and changed

immediately upon contamination.

Eye Protection: Chemical splash goggles are mandatory at all times when handling TMX-
2164 in solution or powder form.[2] A face shield should be worn over goggles when there is
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a significant risk of splashes or aerosols, such as during vortexing, sonicating, or preparing

concentrated stock solutions.[3]

Lab Coat: A flame-resistant lab coat must be worn and fully buttoned. Ensure that the cuffs

are tucked into the inner pair of gloves.

Full Coverage: Long pants and closed-toe shoes are required to prevent skin exposure.[2]

Respiratory Protection:

Work with powdered TMX-2164 should be conducted in a certified chemical fume hood to

avoid inhalation of airborne particles.

If engineering controls like a fume hood are not available or insufficient to control exposure, a

properly fitted respirator (e.g., N95 or higher) is necessary.[4] All personnel requiring

respiratory protection must be formally trained and fit-tested.[4]

II. Operational Plan for Handling TMX-2164
A systematic approach to handling TMX-2164 will minimize exposure risks and prevent

contamination.

Step 1: Preparation and Weighing

Designate a specific area within a chemical fume hood for handling TMX-2164.

Before handling, ensure all necessary PPE is correctly worn.

When weighing the powdered form, use anti-static weigh paper or a compatible container to

prevent dispersal.

Handle the powder with care to avoid creating dust.

Step 2: Solution Preparation

Prepare stock solutions within the chemical fume hood.

Use a solvent appropriate for TMX-2164, such as DMSO.
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Add the solvent slowly to the powdered compound to avoid splashing.

Cap the vial securely before vortexing or sonicating to ensure thorough dissolution.

Step 3: Experimental Use

When adding TMX-2164 solutions to cell cultures or other experimental systems, use filtered

pipette tips to prevent aerosol generation.

Keep all containers of TMX-2164 sealed when not in use.

Transport TMX-2164 solutions in sealed, shatter-resistant secondary containers.

Step 4: Post-Handling

After completing the work, decontaminate the work area in the fume hood with an

appropriate solvent (e.g., 70% ethanol), followed by a standard laboratory disinfectant.

Carefully remove PPE, avoiding contact with the outer surfaces of contaminated items.

Wash hands thoroughly with soap and water after removing gloves.[2]

III. Disposal Plan
Proper disposal of TMX-2164 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: All solid waste contaminated with TMX-2164, including weigh boats, pipette

tips, and gloves, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused TMX-2164 solutions and contaminated liquid waste should be

collected in a designated, sealed hazardous waste container. Do not pour TMX-2164 waste

down the drain.

Decontamination: All glassware and equipment that came into contact with TMX-2164 should

be decontaminated. This can be achieved by rinsing with a suitable solvent, which should

then be collected as hazardous liquid waste.
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Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.

IV. Quantitative Data
The following table summarizes key quantitative data for TMX-2164.

Parameter Value Source

IC50 (BCL6) 152 nM Internal Data

Molecular Weight 689.1 g/mol Internal Data

Solubility Soluble in DMSO Internal Data

V. Experimental Workflow Visualization
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment based on the experimental procedure involving TMX-
2164.
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TMX-2164: PPE Selection Workflow
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Caption: Workflow for TMX-2164 PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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